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Compound of Interest

Compound Name: Fmoc-D-Allo-lle-OH

Cat. No.: B557749

Essential Safety and Handling Guide for Fmoc-D-
Allo-lle-OH

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents like Fmoc-D-Allo-lle-OH (Na-(9-Fluorenylmethoxycarbonyl)-D-allo-
isoleucine) is paramount to ensure both personal safety and the integrity of experimental
outcomes. This guide provides immediate, essential safety protocols, operational procedures,
and disposal plans for Fmoc-D-Allo-lle-OH.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Fmoc-D-Allo-lle-OH is crucial for
informed handling and storage.

Property Value

CAS Number 118904-37-3[1][2]

Molecular Formula C21H23NO4[1][3]

Molecular Weight 353.4 g/mol [1]

Appearance Solid

Storage Temperature Store in a dry, well-ventilated place.[3][4]
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Hazard Identification and Personal Protective Equipment (PPE)

While Fmoc-D-Allo-lle-OH has no known OSHA hazards, it may be harmful if inhaled,

swallowed, or absorbed through the skin, and it may cause respiratory tract irritation.[3]

Therefore, adherence to the following PPE guidelines is mandatory.

PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Glasses with Side
Shields

Must conform to EN 166 (EU)
or ANSI Z87.1 (US) standards.

[5]

Face Shield

Recommended when there is
a significant risk of splashing

or dust generation.[5]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[5][6] For
extended contact, consult the
glove manufacturer's chemical
resistance data. Double

gloving is advised.[5]

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn and fully
buttoned.[5][6]

Chemical Apron

A splash-resistant chemical
apron is recommended for
procedures with a higher risk

of splashes.[5]

Respiratory Protection

Dust Mask/Respirator

If handling procedures may
generate dust, a NIOSH-
approved N95 (US) or P1 (EN
143) dust mask should be
used.[5] Work in a well-
ventilated area or a chemical
fume hood.[7]
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Operational Plan: Step-by-Step Handling Protocol

A strict operational workflow is critical for minimizing exposure risks and maintaining the
integrity of the compound.

e Preparation and Precaution:

[¢]

Ensure a certified chemical fume hood is operational.[6]

[¢]

Assemble all necessary equipment, such as spatulas, weighing paper, glassware, and
appropriate solvents.

o

Verify that an eyewash station and safety shower are readily accessible.[5]

o

Don all required personal protective equipment as detailed in the table above.
¢ Handling the Solid Compound:

o All manipulations of solid Fmoc-D-Allo-lle-OH should be performed in a chemical fume
hood to prevent the inhalation of any airborne particles.[5][7]

o When weighing, use a tared, sealed container to minimize dust generation.[5]

o Avoid direct contact with the solid. Use clean, dry spatulas for transferring.[5]
e Solution Preparation:

o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o If the solvent is volatile, ensure adequate ventilation and handle it within the fume hood.
e Post-Handling Procedures:

o Clean all equipment and the work area thoroughly after use.

o Carefully remove and dispose of gloves and any other contaminated disposable PPE.[5]

o Wash hands thoroughly with soap and water after handling is complete.[3][5]
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Disposal Plan

Proper disposal of Fmoc-D-Allo-lle-OH and any contaminated materials is essential to prevent
environmental contamination and accidental exposure.

o Solid Waste: Collect all solid waste, including empty containers, contaminated gloves, and
weighing papers, in a clearly labeled, sealed hazardous waste container.[5]

o Liquid Waste: Unused solutions containing the compound should be collected in a
designated, sealed hazardous waste container. Do not dispose of it down the drain.[5][8]

e Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and
local environmental control regulations.[3][4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Fmoc-D-Allo-lle-OH in a
laboratory setting.
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Caption: Workflow for Safe Handling of Fmoc-D-Allo-lle-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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